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Compound of Interest

Compound Name: 2-(3,4-Dimethylphenyl)imidazole
CAS No.: 343771-00-6
Cat. No.: B3261420

Get Quote
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Executive Summary

2-(3,4-Dimethylphenyl)-1H-imidazole (CAS: 343771-00-6) is a heteroaromatic scaffold
belonging to the class of 2-aryl-1H-imidazoles.[1][2][3][4] Unlike its 4-substituted isomers (e.g.,
the alpha-2 adrenergic agonist precursors), the 2-substituted motif is frequently utilized in
medicinal chemistry as a core pharmacophore for p38 MAP kinase inhibitors, ALK5 inhibitors,
and antifungal agents. This guide provides a rigorous analysis of its physicochemical identity,
synthetic pathways, and structural dynamics.

Chemical Identity & Physicochemical Properties[4]
[SI[6][7][8][9][10][11]
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Property Data

IUPAC Name 2-(3,4-Dimethylphenyl)-1H-imidazole

CAS Registry Number 343771-00-6

Molecular Formula Ci11H12N2

Molecular Weight 172.23 g/mol

SMILES Cclccc(cclC)-clnH]cenl

LogP (Predicted) 2.8 £ 0.4 (Lipophilic due to dimethyl substitution)
pKa (Predicted) ~7.2 (Conjugate acid of imidazole N3)

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor

Topological Polar Surface Area 28.7 A2

Structural Analysis

The molecule features a 1,3-diazole ring fused directly to a phenyl ring at the C2 position. The
3,4-dimethyl substitution on the phenyl ring introduces:

o Electronic Effect: Weak electron-donating (+1) effect, slightly increasing the electron density
of the imidazole ring compared to the unsubstituted 2-phenylimidazole.

o Steric Effect: The methyl groups increase lipophilicity and bulk, potentially restricting rotation
in protein binding pockets compared to the planar phenyl analog.

o Tautomerism: As a 1H-imidazole, the proton is labile and shifts between N1 and N3, a critical
feature for hydrogen bond networking in biological systems.

Synthetic Methodology

The most robust route for synthesizing 2-aryl imidazoles is the Debus-Radziszewski Imidazole
Synthesis. This multicomponent condensation allows for the direct formation of the imidazole
ring from an aldehyde and a dicarbonyl equivalent.

Protocol: Condensation of 3,4-Dimethylbenzaldehyde
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Reaction Type: Cyclocondensation Precursors: 3,4-Dimethylbenzaldehyde, Glyoxal (40% aq.),
Ammonium Acetate.

Step-by-Step Procedure
o Reagent Prep: Dissolve 3,4-dimethylbenzaldehyde (10 mmol) in Methanol (20 mL).

o Ammonia Source: Add Ammonium Acetate (40 mmol, 4 equiv) to the solution.

o Carbonyl Addition: Add Glyoxal (40% aqueous solution, 10 mmol, 1 equiv) dropwise at room
temperature.

e Cyclization: Stir the mixture at reflux (65°C) for 4—6 hours. Monitor by TLC (Ethyl
Acetate/Hexane 1:1).

o Workup:
o Cool the reaction mixture to room temperature.
o Pour into ice-water (100 mL) to precipitate the crude product.
o Adjust pH to ~10 using NH4OH if precipitation is incomplete.

 Purification: Filter the solid and recrystallize from Ethanol/Water (1:1) to yield off-white
needles.

Reaction Mechanism Visualization

The following diagram illustrates the condensation pathway:
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Caption: Debus-Radziszewski synthesis pathway forming the imidazole core from aldehyde
and glyoxal.[5]

Biological & Pharmacological Context

It is critical to distinguish this scaffold from the 4-substituted imidazoles (e.g., Medetomidine).

2-Aryl vs. 4-Aryl Imidazoles: A Functional Divergence

e 4-Aryl Imidazoles (e.g., Medetomidine, Clonidine analogs): Primarily act as a2-adrenergic
receptor agonists. The phenyl ring is usually separated by a linker or attached at C4/C5.

o 2-Aryl Imidazoles (Current Topic): Often function as Kinase Inhibitors (specifically p38 MAP
kinase) or Antifungal agents. The direct C2-attachment creates a rigid, planar biaryl system
suitable for ATP-binding pockets.

Pharmacophore Mapping

The 2-(3,4-dimethylphenyl)-1H-imidazole structure provides three key interaction points:
¢ N3 (Acceptor): Accepts H-bonds from residues like Lys or Ser.

e N1-H (Donor): Donates H-bonds to backbone carbonyls (e.g., Glu/Asp).
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o Dimethylphenyl (Hydrophobic): Occupies hydrophobic pockets (e.g., the "gatekeeper" region
in kinases).

2-(3,4-Dimethylphenyl)-1H-imidazole Interaction Map

Imidazole Core
(Planar)

C2 Linkage

Phenyl Ring . .
(Pi-Pi Stacking) N3: H-Bond Acceptor N1-H: H-Bond Donor

3,4-Dimethyl Group
(Hydrophobic/Steric)

I

]

}

1
\\ : 7’

. Van der Waals ! ,
So ’/

Biological Target

(e.g., p38 Kinase ATP Pocket)

Click to download full resolution via product page
Caption: Pharmacophore interaction map highlighting key binding motifs of the scaffold.

Analytical Characterization (Expected Data)

To validate the synthesis, the following spectral data should be obtained:

'H NMR (400 MHz, DMSO-de)

e 012.50 (s, 1H): Broad singlet for imidazole NH.
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0 7.75 (s, 1H): Phenyl H2 (ortho to imidazole, meta to methyls).

0 7.65 (d, 1H): Phenyl H6 (ortho to imidazole).

0 7.20 (d, 1H): Phenyl H5 (ortho to methyls).

0 7.10 (s, 2H): Imidazole H4/H5 (often appear as a singlet or tight multiplet if tautomerism is
fast).

0 2.28 (s, 3H): Methyl group.

0 2.26 (s, 3H): Methyl group.

Mass Spectrometry (ESI+)

e [M+H]*: 173.11 m/z (Calculated for C11H13N2%).

Safety and Handling

 Signal Word: Warning.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation or
moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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